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Compound of Interest

Compound Name: NX-13

Cat. No.: B12349327

Amelenodor (NX-13) is a first-in-class, orally available, and gut-restricted small molecule being
developed for the treatment of inflammatory bowel diseases (IBD), such as ulcerative colitis
and Crohn's disease.[1][2][3] It functions by selectively targeting and activating the Nucleotide-
binding oligomerization domain, Leucine-rich repeat containing X1 (NLRX1) receptor, a key
regulator of immune responses within the gastrointestinal tract.[2][4]

Chemical Structure and Properties

Amelenodor is classified as a benzene derivative, ether, and pyridine-containing small
molecule.[1] Its chemical identity has been established through various analytical techniques.

Property Value Source

2-[3,5-bis[(6-methyl-2-

IUPAC Name pyridinyl)oxy]phenoxy]-6- [5]
methylpyridine

Molecular Formula C24H21N303 [5]

Molecular Weight 399.44 g/mol [5][6]

CC1=NC(=CC=C1)0C2=CC(=
SMILES CC(=C2)0C3=CC=CC(=N3)C)  [5]
OC4=CC=CC(=N4)C

CAS Number 2389235-01-0 [7]
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Mechanism of Action: NLRX1 Agonism

The primary therapeutic effect of Amelenodor is achieved through the activation of the NLRX1
receptor. NLRX1 is a unique member of the NOD-like receptor family due to its mitochondrial

localization, where it acts as a negative regulator of inflammation.[4] The activation of NLRX1
by NX-13 initiates a cascade of events that collectively suppress intestinal inflammation.[4]

Key mechanistic actions include:

e Modulation of T-Cell Differentiation: NX-13 has been shown to reduce the differentiation of
pro-inflammatory Thl and Th17 CD4+ T cells, which are key drivers of chronic inflammation
in IBD.[4][7]

e Regulation of Immunometabolism: The compound promotes a shift in cellular metabolism
from anaerobic glycolysis, which is associated with inflammatory states, towards oxidative
phosphorylation.[4][7] This metabolic reprogramming contributes to a less inflammatory
environment.

¢ Reduction of Oxidative Stress: By activating NLRX1, NX-13 leads to a decrease in cellular
reactive oxygen species (ROS), thereby protecting intestinal tissues from oxidative damage.

[4]18]
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Select Sprague Dawley Rats
(Male & Female)

:

Randomize into Groups:
- Control (Placebo)
- NX-13 500 mg/kg
- NX-13 1000 mg/kg

Daily Oral Gavage
for 7 Days

During Dosing Period \After 7 Days

End-of-Study Evaluations:
- Functional Observational Battery
- Blood Collection (Hematology, Biochemistry)
- Necropsy & Histopathology

Daily Monitoring:
- Clinical Signs
- Body Weight

Analyze Data &
Compare Groups

Determine Safety
& Tolerability Profile

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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NLRX1 Agonist]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12349327#amelenodor-nx-13-chemical-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12349327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

